87-39-8

Violuric acid

In Stock

• CAS RN:
• 87-39-8

• Formula:
• C4H3N3O4

• InChI:
• InChI=1S/C4H3N3O4/c8-2-1(7-11)3(9)6-4(10)5-2/h(H3,5,6,8,9,10)

• InChIKey:
• JMUJZTASUDOAGC-UHFFFAOYSA-N

• Violuric acid, also known as Violuric acid, is a useful research compound. Its molecular formula is C4H3N3O4 and its molecular weight is 157.08 g/mol. The purity is usually 95%.

Phillygenin

In Stock

• CAS RN:
• 487-39-8

• Formula:
• C21H24O6

• InChI:
• InChI=1S/C21H24O6/c1-23-17-7-5-13(9-19(17)25-3)21-15-11-26-20(14(15)10-27-21)12-4-6-16(22)18(8-12)24-2/h4-9,14-15,20-22H,10-11H2,1-3H3/t14-,15-,20+,21-/m0/s1

• InChIKey:
• CPJKKWDCUOOTEW-YJPXFSGGSA-N

• Phillygenin is a lignan that has been found in F. fructus and has diverse biological activities. It scavenges peroxide and 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals in cell-free assays (IC50s = 10.5 and 19.1 µM, respectively). Phillygenin (25-200 µg/ml) inhibits LPS-induced production of IL-1β, IL-6, TNF-α, and the fibrosis markers collagen I and α-SMA in LX-2 hepatic stellate cells. It inhibits the growth of SH-1-V1 esophageal cancer cells (IC50 = 6 µM), as well as induces the production of reactive oxygen species (ROS) and apoptosis in the same cells. Phillygenin (15 mg/kg) reduces tumor volume in an SH-1-V1 mouse xenograft model. It also reduces serum levels of alanine aminotransferase (ALT), aspartate aminotransferase (AST), superoxide dismutase (SOD), and malondialdehyde (MDA) and prevents hepatic necrosis in a mouse model of carbon tetrachloride-induced...

Dyspropterin

Usually In Stock

• CAS RN:
• 89687-39-8

• Formula:
• C9H11N5O3

• InChI:
• InChI=1S/C9H11N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h4,12H,2H2,1H3,(H4,10,11,13,14,17)

• InChIKey:
• WBJZXBUVECZHCE-UHFFFAOYSA-N

• Dyspropterin is a tetrahydropterin that is 2-amino-5,6,7,8-tetrahydropteridin-4(3H)-one substituted by a 2-oxopropanoyl group at position 6. It has a role as a metabolite, a human metabolite and a mouse metabolite. It is a tetrahydropterin and a member of biopterins.
  Dyspropterin is a natural product found in Homo sapiens with data available.

3-Chloroallyltrimethylsilane

Usually In Stock

• CAS RN:
• 18187-39-8

• Formula:
• C6H13ClSi

• InChI:
• InChI=1S/C6H13ClSi/c1-8(2,3)6-4-5-7/h4-5H,6H2,1-3H3/b5-4+

• InChIKey:
• PCULCDOARKKVRX-SNAWJCMRSA-N

• 3-Chloroallyltrimethylsilane is a useful research compound. Its molecular formula is C6H13ClSi and its molecular weight is 148.7 g/mol. The purity is usually 95%.

3-((4-chlorophenyl)sulfonyl)-1-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine

In Stock

• CAS RN:
• 848687-39-8

• Formula:
• C20H19ClN4O3S

• InChI:
• InChI=1S/C20H19ClN4O3S/c1-28-12-4-11-25-19(22)18(29(26,27)14-9-7-13(21)8-10-14)17-20(25)24-16-6-3-2-5-15(16)23-17/h2-3,5-10H,4,11-12,22H2,1H3

• InChIKey:
• IVMVDZYXMRSVOW-UHFFFAOYSA-N

• 3-((4-chlorophenyl)sulfonyl)-1-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine is a useful research compound. Its molecular formula is C20H19ClN4O3S and its molecular weight is 430.91. The purity is usually 95%.

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide

In Stock

• CAS RN:
• 851987-39-8

• Formula:
• C16H13F2N3OS

• InChI:
• InChI=1S/C16H13F2N3OS/c1-8-6-9(2)14-12(7-8)23-16(19-14)21-20-15(22)13-10(17)4-3-5-11(13)18/h3-7H,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• SCUYYVYHCGLTGC-UHFFFAOYSA-N

• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide is a useful research compound. Its molecular formula is C16H13F2N3OS and its molecular weight is 333.36. The purity is usually 95%.

1-Morpholino-2-((6-(pyridin-3-yl)pyridazin-3-yl)thio)ethanone

In Stock

• CAS RN:
• 872987-39-8

• Formula:
• C15H16N4O2S

• InChI:
• InChI=1S/C15H16N4O2S/c20-15(19-6-8-21-9-7-19)11-22-14-4-3-13(17-18-14)12-2-1-5-16-10-12/h1-5,10H,6-9,11H2

• InChIKey:
• YZLKBABAUYLXPF-UHFFFAOYSA-N

• 1-Morpholino-2-((6-(pyridin-3-yl)pyridazin-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C15H16N4O2S and its molecular weight is 316.38. The purity is usually 95%.

N-(4-methoxyphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893787-39-8

• Formula:
• C22H25N3O2S

• InChI:
• InChI=1S/C22H25N3O2S/c1-27-17-11-9-16(10-12-17)23-20(26)15-28-21-18-7-3-4-8-19(18)24-22(25-21)13-5-2-6-14-22/h3-4,7-12,24H,2,5-6,13-15H2,1H3,(H,23,26)

• InChIKey:
• TXCMJGIUVZHTNV-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H25N3O2S and its molecular weight is 395.52. The purity is usually 95%.

2-((6-amino-1-(3-methoxyphenyl)-4-oxo-1,4-dihydropyrimidin-2-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide

In Stock

• CAS RN:
• 893987-39-8

• Formula:
• C20H17N5O3S2

• InChI:
• InChI=1S/C20H17N5O3S2/c1-28-13-6-4-5-12(9-13)25-16(21)10-17(26)24-20(25)29-11-18(27)23-19-22-14-7-2-3-8-15(14)30-19/h2-10H,11,21H2,1H3,(H,22,23,27)

• InChIKey:
• ZBTRFXAZEJOJBL-UHFFFAOYSA-N

• 2-((6-amino-1-(3-methoxyphenyl)-4-oxo-1,4-dihydropyrimidin-2-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H17N5O3S2 and its molecular weight is 439.51. The purity is usually 95%.

N1-(2-chlorophenyl)-N2-(4-(dimethylamino)phenethyl)oxalamide

In Stock

• CAS RN:
• 953987-39-8

• Formula:
• C18H20ClN3O2

• InChI:
• InChI=1S/C18H20ClN3O2/c1-22(2)14-9-7-13(8-10-14)11-12-20-17(23)18(24)21-16-6-4-3-5-15(16)19/h3-10H,11-12H2,1-2H3,(H,20,23)(H,21,24)

• InChIKey:
• ZWQKJNAJODPYON-UHFFFAOYSA-N

• N1-(2-chlorophenyl)-N2-(4-(dimethylamino)phenethyl)oxalamide is a useful research compound. Its molecular formula is C18H20ClN3O2 and its molecular weight is 345.83. The purity is usually 95%.

N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzo[d][1,3]dioxole-5-carboxamide

In Stock

• CAS RN:
• 958587-39-8

• Formula:
• C20H17N3O4S

• InChI:
• InChI=1S/C20H17N3O4S/c1-12-2-5-14(6-3-12)23-19(15-9-28(25)10-16(15)22-23)21-20(24)13-4-7-17-18(8-13)27-11-26-17/h2-8H,9-11H2,1H3,(H,21,24)

• InChIKey:
• HJKVKSDIJFPWIT-UHFFFAOYSA-N

• N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C20H17N3O4S and its molecular weight is 395.43. The purity is usually 95%.

Ethyl 5-trifluoroacetyl-2-thenoate

In Stock

• CAS RN:
• 898787-39-8

• Formula:
• C9H7F3O3S

• InChI:
• InChI=1S/C9H7F3O3S/c1-2-15-8(14)6-4-3-5(16-6)7(13)9(10,11)12/h3-4H,2H2,1H3

• InChIKey:
• OCKQIBUJPOSIOM-UHFFFAOYSA-N

• Ethyl 5-trifluoroacetyl-2-thenoate is a useful research compound. Its molecular formula is C9H7F3O3S and its molecular weight is 252.21 g/mol. The purity is usually 95%.

2-bromo-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1705187-39-8

• Formula:
• C15H18BrN3O2S2

• InChI:
• InChI=1S/C15H18BrN3O2S2/c16-13-5-1-2-6-14(13)23(20,21)18-10-12-4-3-8-19(11-12)15-17-7-9-22-15/h1-2,5-7,9,12,18H,3-4,8,10-11H2

• InChIKey:
• DYGAFPQYQQMYNH-UHFFFAOYSA-N

• 2-bromo-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H18BrN3O2S2 and its molecular weight is 416.35. The purity is usually 95%.

trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol

In Stock

• CAS RN:
• 2154987-39-8

• Formula:
• C11H14FNO

• InChI:
• InChI=1S/C11H14FNO/c1-7-2-3-8(12)6-10(7)13-9-4-5-11(9)14/h2-3,6,9,11,13-14H,4-5H2,1H3/t9-,11-/m1/s1

• InChIKey:
• YLQRYPIQQOMWKF-MWLCHTKSSA-N

• Trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol is a useful research compound. Its molecular formula is C11H14FNO and its molecular weight is 195.23 g/mol. The purity is usually 95%.

Methyl 3-(((4-pyrimidin-2-ylpiperazinyl)thioxomethyl)amino)thiophene-2-carboxylate

In Stock

• CAS RN:
• 1022587-39-8

• Formula:
• C15H17N5O2S2

• InChI:
• InChI=1S/C15H17N5O2S2/c1-22-13(21)12-11(3-10-24-12)18-15(23)20-8-6-19(7-9-20)14-16-4-2-5-17-14/h2-5,10H,6-9H2,1H3,(H,18,23)

• InChIKey:
• BPCJPOZTFCVIEX-UHFFFAOYSA-N

• Methyl 3-(((4-pyrimidin-2-ylpiperazinyl)thioxomethyl)amino)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C15H17N5O2S2 and its molecular weight is 363.45. The purity is usually 95%.

Tert-butyl 5-(aminomethyl)-2-methylfuran-3-carboxylate

Usually In Stock

• CAS RN:
• 2248287-39-8

• Formula:
• C11H17NO3

• InChI:
• InChI=1S/C11H17NO3/c1-7-9(5-8(6-12)14-7)10(13)15-11(2,3)4/h5H,6,12H2,1-4H3

• InChIKey:
• ZGWXPAUMKVVSLB-UHFFFAOYSA-N

• Tert-butyl 5-(aminomethyl)-2-methylfuran-3-carboxylate is a useful research compound. Its molecular formula is C11H17NO3 and its molecular weight is 211.261. The purity is usually 95%.

5-Bromo-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyrimidin-2-amine

Usually In Stock

• CAS RN:
• 2379987-39-8

• Formula:
• C14H17BrN4OS

• InChI:
• InChI=1S/C14H17BrN4OS/c15-11-8-16-14(17-9-11)18-10-12(13-2-1-7-21-13)19-3-5-20-6-4-19/h1-2,7-9,12H,3-6,10H2,(H,16,17,18)

• InChIKey:
• XUCDEDYJGALMFP-UHFFFAOYSA-N

• 5-Bromo-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C14H17BrN4OS and its molecular weight is 369.28. The purity is usually 95%.

tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-3-yl)carbamate

Usually In Stock

• CAS RN:
• 1289387-39-8

• Formula:
• C16H27N3O2S

• InChI:
• InChI=1S/C16H27N3O2S/c1-12(14-17-8-10-22-14)19-9-6-7-13(11-19)18(5)15(20)21-16(2,3)4/h8,10,12-13H,6-7,9,11H2,1-5H3

• InChIKey:
• SHDSHHFNMQFYBL-UHFFFAOYSA-N

• Tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-3-yl)carbamate is a useful research compound. Its molecular formula is C16H27N3O2S and its molecular weight is 325.5. The purity is usually 95%.

2,2-Difluoro-1-(oxolan-2-yl)ethan-1-ol

In Stock

• CAS RN:
• 1548587-39-8

• Formula:
• C6H10F2O2

• InChI:
• InChI=1S/C6H10F2O2/c7-6(8)5(9)4-2-1-3-10-4/h4-6,9H,1-3H2

• InChIKey:
• AESSAGFGCBDSMK-UHFFFAOYSA-N

• 2,2-Difluoro-1-(oxolan-2-yl)ethan-1-ol is a useful research compound. Its molecular formula is C6H10F2O2 and its molecular weight is 152.14 g/mol. The purity is usually 95%.

(3-(Thiazol-2-yloxy)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone

In Stock

• CAS RN:
• 1797287-39-8

• Formula:
• C17H14N2O2S2

• InChI:
• InChI=1S/C17H14N2O2S2/c20-16(19-9-15(10-19)21-17-18-6-8-23-17)13-3-1-12(2-4-13)14-5-7-22-11-14/h1-8,11,15H,9-10H2

• InChIKey:
• KTSTZGINDPFCLX-UHFFFAOYSA-N

• (3-(Thiazol-2-yloxy)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone is a useful research compound. Its molecular formula is C17H14N2O2S2 and its molecular weight is 342.43. The purity is usually 95%.

Sodium 1-[(tert-butoxy)carbonyl]-4-(piperidin-1-yl)piperidine-4-carboxylate

In Stock

• CAS RN:
• 2138187-39-8

• Formula:
• C16H27N2NaO4

• InChI:
• InChI=1S/C16H28N2O4.Na/c1-15(2,3)22-14(21)17-11-7-16(8-12-17,13(19)20)18-9-5-4-6-10-18;/h4-12H2,1-3H3,(H,19,20);/q;+1/p-1

• InChIKey:
• YERPYWBBWOFQMI-UHFFFAOYSA-M

• Sodium 1-[(tert-butoxy)carbonyl]-4-(piperidin-1-yl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C16H27N2NaO4 and its molecular weight is 334.392. The purity is usually 95%.